
Navigating the Safe Disposal of BI-1230: A
Procedural Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: BI-1230

Cat. No.: B1666951 Get Quote

For researchers and scientists engaged in drug development, the proper handling and disposal

of chemical compounds are paramount to ensuring laboratory safety and environmental

protection. This guide provides essential information and step-by-step procedures for the safe

disposal of BI-1230, a potent and selective inhibitor of the HCV NS3 protease used as a

chemical probe in research.

Chemical Identity:

Name: BI-1230

CAS Number: 849022-32-8

Description: A chemical probe that functions as a potent and digit nanomolar inhibitor of HCV

NS3 protease and viral replication.[1][2][3] It is highly selective against other serine/cysteine

proteases.[1][2][3]

While a specific Safety Data Sheet (SDS) for BI-1230 was not located, general safety and

disposal guidelines for chemical products from the manufacturer, Boehringer Ingelheim,

provide a framework for its responsible disposal.

Quantitative Data Summary
A specific Safety Data Sheet (SDS) with quantitative exposure limits for BI-1230 is not publicly

available. The following table summarizes general recommendations for handling potent
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chemical compounds.

Parameter Recommendation

Personal Protective Equipment (PPE)

Chemical safety goggles, chemical-resistant

gloves (inspected before use), and a lab coat or

other protective clothing should be worn to

prevent skin and eye contact.

Handling

Handle in a well-ventilated area, preferably

within a chemical fume hood, to minimize

inhalation of any dust or aerosols.

Storage

Store in a tightly sealed, properly labeled

container in a cool, dry, and well-ventilated area

away from incompatible materials.

Spill Response

In case of a spill, evacuate the area, wear

appropriate PPE, contain the spill with inert

absorbent material (e.g., sand, vermiculite),

collect the material in a sealed container for

disposal, and decontaminate the area.

Experimental Protocols: Disposal Procedures
The proper disposal of BI-1230 must be conducted in compliance with all local, regional, and

national regulations for hazardous chemical waste. The following is a step-by-step guide based

on general best practices for potent chemical probes.

Step 1: Waste Segregation

Do not mix BI-1230 waste with other chemical waste streams unless explicitly permitted by

your institution's environmental health and safety (EHS) office.

Collect all materials contaminated with BI-1230, including unused product, solutions,

contaminated labware (e.g., pipette tips, vials), and personal protective equipment (PPE), in

a designated and compatible hazardous waste container.

Step 2: Container Management
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Use a container that is chemically resistant and can be securely sealed. The original

container is often a suitable option if it is not compromised.

The container should be in good condition, free from leaks or damage.

Step 3: Labeling

Clearly label the hazardous waste container with the full chemical name ("BI-1230"), CAS

number ("849022-32-8"), and appropriate hazard symbols as required by your institution and

local regulations.

Indicate the start date of waste accumulation on the label.

Step 4: Storage of Waste

Store the sealed waste container in a designated, secure, and well-ventilated chemical

waste storage area.

Ensure the storage area is away from incompatible materials.

Step 5: Final Disposal

According to general guidance from Boehringer Ingelheim for its chemical products, unused

contents and their containers should be disposed of safely, with a recommendation for

incineration.[1]

Do not dispose of BI-1230 down the drain or in regular trash.[1]

Arrange for pickup and disposal by a licensed hazardous waste disposal company, following

your institution's established procedures.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of BI-1230.
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BI-1230 Disposal Workflow

Start: BI-1230 Waste Generation

Segregate Waste
(Do not mix with other chemicals)

Step 1

Select Compatible & Sealable
Hazardous Waste Container

Step 2

Label Container Correctly
(Name, CAS#, Hazards, Date)

Step 3

Store in Designated Secure Area

Step 4

Arrange for Professional Disposal
(Licensed Hazardous Waste Vendor)

Step 5

End: Compliant Disposal (Incineration)

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of BI-1230.
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By adhering to these procedures, researchers can ensure the safe and environmentally

responsible disposal of BI-1230, fostering a secure laboratory environment and upholding their

commitment to regulatory compliance. Always consult your institution's specific guidelines and

EHS office for any additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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